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Compound of Interest

Compound Name: Rhodium triiodide

Cat. No.: B070022

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition of
Rhodium triiodide (Rhis). The document details the physicochemical properties, thermal
stability, and a plausible experimental protocol for the analysis of its decomposition. This guide
is intended for professionals in research and development who utilize rhodium compounds in
catalysis, materials science, and pharmaceutical synthesis.

Introduction to Rhodium Triiodide

Rhodium triiodide, a black crystalline solid, is an inorganic compound with the chemical
formula RhIs[1][2]. It is generally insoluble in water but soluble in alcohol and acetone[1].
Similar to aluminum trichloride (AICI3), Rhis adopts a monoclinic crystal structure[1]. This
compound is noted for its applications as a catalyst in various chemical reactions, including
carbonylation synthesis for the production of acetic acid and acetic anhydride[1].

Physicochemical and Thermal Properties

Rhodium triiodide is stable at room temperature and under normal atmospheric pressure. It
is, however, hygroscopic and should be stored in an inert atmosphere and kept in a dark
place[1]. Key physicochemical properties are summarized in the table below.

Data Presentation: Quantitative Data Summary
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Property Value Source(s)
Molecular Formula Rhls [1]
Molar Mass 483.62 g/mol [1]
Appearance Black crystalline powder [1]
Crystal Structure Monoclinic [1]
Density 6.400 g/cm3 [1]
Water Solubility Insoluble [1]
Decomposition Temperature ?c(:egins to decompose at 675 [1]

Thermal Decomposition of Rhodium Triiodide

The thermal stability of a compound is a critical parameter in its application, particularly in high-
temperature catalytic processes. Rhodium triiodide begins to decompose at a temperature of
675 °C[1]. While specific literature on the decomposition products of Rhls is scarce, the thermal
decomposition of other rhodium halides, such as rhodium(lll) chloride (RhCls), in an inert
atmosphere results in the formation of metallic rhodium and the corresponding halogen gas. By
analogy, the thermal decomposition of rhodium triiodide is expected to proceed as follows:

2 Rhis(s) —» 2 Rh(s) + 3 12(g)

This reaction signifies the breakdown of solid rhodium triiodide into solid metallic rhodium and
gaseous iodine.

Mandatory Visualization: Thermal Decomposition
Pathway of Rhodium Triiodide
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Figure 1: Proposed Thermal Decomposition Pathway of Rhodium Triiodide
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Figure 2: Experimental Workflow for Thermal Analysis of Rhls
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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